Cas no 1702825-63-5 (1-(2-Methoxy-2-methylpropyl)-1H-imidazol-2-amine)

• Product Name: 1-(2-Methoxy-2-methylpropyl)-1H-imidazol-2-amine
• CAS No: 1702825-63-5
• MF: C₈H₁₅N₃O
• MW: 169.224201440811
• CID: 5708471
• PubChem ID: 106581261
• Update Time: 2025-07-10

1-(2-Methoxy-2-methylpropyl)-1H-imidazol-2-amine Chemical and Physical Properties

Names and Identifiers

• EN300-1110144
• 1-(2-Methoxy-2-methylpropyl)-1H-imidazol-2-amine
• 1702825-63-5

• Inchi： 1S/C8H15N3O/c1-8(2,12-3)6-11-5-4-10-7(11)9/h4-5H,6H2,1-3H3,(H2,9,10)
• InChI Key： OAMGXUWUVCMKMO-UHFFFAOYSA-N
• SMILES： O(C)C(C)(C)CN1C=CN=C1N

Computed Properties

• Exact Mass: 169.121512110g/mol
• Monoisotopic Mass: 169.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 53.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Imidazoles Substituted imidazoles

Additional information on 1-(2-Methoxy-2-methylpropyl)-1H-imidazol-2-amine

1-(2-Methoxy-2-methylpropyl)-1H-imidazol-2-amine (CAS No. 1702825-63-5): An Emerging Compound in Medicinal Chemistry

1-(2-Methoxy-2-methylpropyl)-1H-imidazol-2-amine (CAS No. 1702825-63-5) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural properties and potential therapeutic applications. This compound belongs to the class of imidazoles, which are known for their diverse biological activities, including antifungal, antiviral, and anti-inflammatory effects. The introduction of a methoxy-2-methylpropyl substituent on the imidazole ring adds a layer of complexity and specificity to its interactions with biological targets.

The chemical structure of 1-(2-Methoxy-2-methylpropyl)-1H-imidazol-2-amine consists of a five-membered imidazole ring with an amine group at the 2-position and a substituted alkyl chain at the 1-position. The presence of the methoxy-2-methylpropyl group imparts hydrophobic characteristics to the molecule, which can influence its solubility, membrane permeability, and binding affinity to various receptors and enzymes. These properties make it an attractive candidate for drug development in several therapeutic areas.

Recent studies have explored the pharmacological profile of 1-(2-Methoxy-2-methylpropyl)-1H-imidazol-2-amine. One notable area of research is its potential as an antifungal agent. Imidazoles are well-known for their antifungal properties, and the addition of the methoxy-2-methylpropyl substituent has been shown to enhance the compound's activity against a range of fungal pathogens. In vitro studies have demonstrated that this compound exhibits potent antifungal activity against Candida species, Aspergillus species, and other clinically relevant fungi. The mechanism of action is believed to involve disruption of fungal cell membranes and inhibition of ergosterol biosynthesis, which are critical processes for fungal survival.

Beyond its antifungal properties, 1-(2-Methoxy-2-methylpropyl)-1H-imidazol-2-amine has also shown promise in the treatment of inflammatory diseases. Inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease (IBD) are characterized by chronic inflammation and tissue damage. Preclinical studies have indicated that this compound possesses anti-inflammatory effects by modulating the production of pro-inflammatory cytokines and chemokines. Specifically, it has been shown to inhibit the activation of nuclear factor-kappa B (NF-κB), a key transcription factor involved in the inflammatory response.

The safety profile of 1-(2-Methoxy-2-methylpropyl)-1H-imidazol-2-amine is another important aspect that has been investigated. Toxicity studies in animal models have revealed that this compound exhibits low toxicity at therapeutic doses. It has been well-tolerated in both acute and chronic toxicity studies, with no significant adverse effects observed on major organs or physiological parameters. These findings support its potential for further development as a therapeutic agent.

In addition to its direct biological activities, 1-(2-Methoxy-2-methylpropyl)-1H-imidazol-2-amine has also been studied for its potential as a lead compound in drug discovery efforts. The unique structural features of this molecule make it an excellent starting point for structure-based drug design. Researchers have used computational methods such as molecular docking and molecular dynamics simulations to identify potential binding sites on target proteins and optimize the compound's structure for improved potency and selectivity.

Clinical trials are currently underway to evaluate the efficacy and safety of 1-(2-Methoxy-2-methylpropyl)-1H-imidazol-2-amine in human subjects. Early-phase trials have shown promising results, with the compound demonstrating good pharmacokinetic properties and a favorable safety profile. These findings have paved the way for larger-scale clinical trials to further assess its therapeutic potential.

In conclusion, 1-(2-Methoxy-2-methylpropyl)-1H-imidazol-2-amine (CAS No. 1702825-63-5) is a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, combined with its diverse biological activities, make it an attractive candidate for further research and development. As ongoing studies continue to uncover new insights into its mechanisms of action and therapeutic potential, this compound is poised to play a significant role in advancing our understanding and treatment of various diseases.